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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392

In the landscape of hydrocarbon research and development, particularly within solvent
applications and as components in fuel surrogates, a detailed understanding of the
physicochemical properties of isomers is paramount. This guide provides a comparative study
of 4-ethyloctane and its straight-chain isomer, n-decane. Both share the same molecular
formula, C10H22, yet their structural differences impart distinct physical characteristics that are
critical for their application in various scientific and industrial fields.[1][2] This document is
intended for researchers, scientists, and drug development professionals seeking a concise,

data-driven comparison of these two alkanes.

Physicochemical Properties: A Tabular Comparison

The following table summarizes the key physicochemical properties of 4-ethyloctane and n-
decane, compiled from various experimental sources. These properties are fundamental to
understanding the behavior of these compounds in different environments and applications.
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Property 4-Ethyloctane n-Decane Unit
Molecular Weight 142.28 142.28 g/mol
Boiling Point 163.6[3][4] 174.2[5] °C
Melting Point -87.69[3][4] -29.7[5] °C
Density 0.733[3] 0.730 g/cm3
Dynamic Viscosity Not Available 0.850 (at 25°C)[2] mPa:-s
Surface Tension Not Available 0.0238[2] N/m
Flash Point 36.5[3] 46][5] °C

o 75.36 (temperature
Water Solubility Insoluble[6] pg/L
not stated)[3][4]

LogP (Octanol/Water

N o 4.00290[3] 5.01[6]
Partition Coefficient)

Structural and Application Insights

4-Ethyloctane, a branched-chain alkane, exhibits a lower boiling point and a significantly lower
melting point compared to the straight-chain n-decane.[3][4][5] This is a direct consequence of
its molecular structure; the branching in 4-ethyloctane hinders the efficient packing of
molecules, leading to weaker intermolecular van der Waals forces compared to the more linear
and easily stackable n-decane molecules.[7]

The lower flash point of 4-ethyloctane suggests a higher flammability under ambient
conditions.[3][5] Both compounds are nonpolar solvents, with n-decane being practically
insoluble in water.[6][8] The LogP value, a measure of lipophilicity, is higher for n-decane,
indicating its greater preference for non-aqueous environments.[3][6]

While n-decane is a known component of gasoline and kerosene and is used as a solvent and
in chemical synthesis, 4-ethyloctane is primarily utilized as an organic solvent in industries
such as paints, cleaners, and coatings.[6][8]

Experimental Protocols
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The determination of the physicochemical properties presented in this guide relies on
established experimental methodologies. Below are brief descriptions of the protocols for key
experiments.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of small quantities of a liquid is the Thiele Tube Method.[9]

A small sample of the liquid (less than 0.5 mL) is placed in a small test tube or vial.[9]
e Aninverted capillary tube, sealed at one end, is placed in the sample vial.[9]

e The vial is attached to a thermometer and heated in a Thiele tube containing a high-boiling
point oil (e.g., mineral oil).[9]

o As the temperature rises, the air trapped in the capillary tube expands and escapes as a
stream of bubbles.[10]

e The heat is then removed, and the liquid is allowed to cool.[10]

» The boiling point is the temperature at which the liquid is drawn into the capillary tube,
indicating that the vapor pressure of the sample is equal to the atmospheric pressure.[10]

Density Measurement

The density of a liquid, its mass per unit volume, can be accurately determined using a
vibrating tube densimeter.[11][12]

A U-shaped tube is electronically excited to vibrate at its natural frequency.[11]

This frequency is dependent on the mass of the tube, which in turn is influenced by the
density of the liquid filling it.[11]

The instrument is calibrated with fluids of known density, such as dry air and pure water.

The sample is then introduced into the tube, and the new resonant frequency is measured.
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e The density of the sample is then calculated based on the change in frequency.[11]

Viscosity Measurement

The dynamic viscosity of a fluid, a measure of its resistance to flow, is often determined using a
capillary viscometer, such as an Ostwald or Ubbelohde viscometer.[13]

o Afixed volume of the liquid is drawn into the upper bulb of the viscometer.

e The time it takes for the liquid to flow through a narrow capillary tube between two marked
points under the influence of gravity is measured.[13]

e The kinematic viscosity is calculated from this flow time and the viscometer constant.

e The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density
of the liquid, which must be determined separately.[14]

Surface Tension Measurement

Surface tension, the tendency of a liquid to shrink into the minimum surface area possible, can
be measured using various techniques, including the pendant drop method and the capillary
wave method.[15]

e Pendant Drop Method: A drop of liquid is suspended from the end of a capillary tube. The
shape of the drop is determined by the balance between surface tension and gravity. An
image of the drop is captured, and its profile is analyzed to determine the surface tension.
[15]

o Capillary Wave Method: Small-amplitude waves are generated on the surface of the liquid.
The wavelength and frequency of these waves are measured, often using laser light
scattering. The surface tension can then be calculated from the dispersion relation of the
capillary waves.[15]

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
key physicochemical properties discussed in this guide.
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Fig. 1: Experimental workflow for physicochemical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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